3-tert-butyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine

• IUPAC Name: 5-tert-butyl-2-pyrimidin-2-ylpyrazol-3-amine
• InChI: InChI=1S/C11H15N5/c1-11(2,3)8-7-9(12)16(15-8)10-13-5-4-6-14-10/h4-7H,12H2,1-3H3
• InChI Key: MTKDCIMCMVHWMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)N)C2=NC=CC=N2
• Molecular Formula: C11H15N5
• DSSTOX Substance ID: DTXSID101194536
• Molecular Weight: 217.27 g/mol
• CAS RN: 862368-63-6

Description

The compound “3-tert-butyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine” is an organic molecule that contains a pyrazole ring and a pyrimidine ring, both of which are common structures in medicinal chemistry due to their ability to participate in various chemical reactions and form stable structures. The tert-butyl group is a bulky substituent that could influence the compound’s steric properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole and pyrimidine rings in separate steps, followed by their connection via a suitable reaction. The tert-butyl group could be introduced via a substitution reaction.

Molecular Structure Analysis

The presence of two nitrogen-containing rings in the molecule suggests that it could participate in hydrogen bonding and other polar interactions. The tert-butyl group is nonpolar and could contribute to the compound’s lipophilicity.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “3-tert-butyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine” could participate in a variety of chemical reactions. The pyrazole and pyrimidine rings could act as nucleophiles in reactions with electrophiles, while the amine group could be protonated or alkylated.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-tert-butyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine” would be influenced by its molecular structure. The presence of polar nitrogen-containing rings and a nonpolar tert-butyl group suggests that it could have both polar and nonpolar characteristics.

Scientific Research Applications

• Intermediate in Drug Synthesis : It serves as an intermediate in the synthesis of target molecules for pharmacological applications. For instance, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl)ethoxy)propionate, an intermediate in the synthesis of mTOR-targeted PROTAC molecule PRO1, was synthesized using this compound (Zhang et al., 2022).

• Heterocyclic Synthesis : The compound is used in synthesizing pyrimidine-linked pyrazole heterocyclics, which are evaluated for their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

• Synthesis of Imidazoazines : It is involved in the flash vacuum thermolysis reactions to form imidazoazines, compounds with potential pharmacological activities (Justyna et al., 2017).

• Ambient-Temperature Synthesis : The compound is used in ambient-temperature synthesis processes for producing novel compounds with potential applications in medicinal chemistry (Becerra, Cobo, & Castillo, 2021).

• One-Pot Synthesis Methodologies : It is involved in one-pot synthesis methods for creating pyrazole derivatives, highlighting its utility in efficient and streamlined chemical synthesis (Becerra, Rojas, & Castillo, 2021).

• Regioselectivity Studies : Its derivatives are studied for understanding regioselectivity in chemical synthesis, which is crucial for designing specific drug molecules (Martins et al., 2012).

• Reactivity and Spectroscopic Properties : The compound is studied for its reactivity and NMR spectroscopic properties, essential for understanding its behavior in different chemical environments (Herberhold et al., 1997).

• Antimicrobial Activity : Some derivatives of this compound are synthesized to study their antimicrobial properties, indicating potential applications in developing new antibiotics (Rahmouni et al., 2014).

• Synthesis of Fused Pyrazole Derivatives : It's used in the synthesis of fused pyrazole derivatives with indole moiety, which are evaluated as antioxidant agents (El‐Mekabaty et al., 2016).

• Catalysis in Polymerization Processes : Its derivatives are employed as catalysts in polymerization processes, demonstrating its utility in materials science and engineering (Obuah et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on “3-tert-butyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine” could involve further exploration of its synthesis, as well as investigation of its physical and chemical properties. If it shows promising biological activity, it could be studied as a potential therapeutic agent.